Cas no 514-03-4 (1,4-Bis(2-hydroxyethyl)benzene)

• Product Name: 1,4-Bis(2-hydroxyethyl)benzene
• CAS No: 514-03-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 362367
• PubChem ID: 550541
• Update Time: 2025-04-19

1,4-Bis(2-hydroxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,1,1,2,2,3,3,4,4,4-nonafluoro-N-(nonafluorobutyl)-N-(trifluoromethyl)-
• N,N-Bis(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-N-(trifluoromethyl)amine #
• DTXSID901020901
• Perfluoro(dibutylmethylamine)
• SCHEMBL480191
• trifluoromethyl-bis-(nonafluorobutyl)-amine
• 514-03-4
• 1,4-Bis(2-hydroxyethyl)benzene

• Inchi： 1S/C10H14O2/c11-7-5-9-1-2-10(4-3-9)6-8-12/h1-4,11-12H,5-8H2
• InChI Key： LBZZJNPUANNABV-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(CCO)C=C1

Computed Properties

• Exact Mass: 520.9695
• Monoisotopic Mass: 520.9695404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24